4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3,4-diethoxy-5-iodophenyl)methylidene]-2-thiophen-2-yl-1,3-oxazol-5-one
• InChI: InChI=1S/C18H16INO4S/c1-3-22-14-10-11(8-12(19)16(14)23-4-2)9-13-18(21)24-17(20-13)15-6-5-7-25-15/h5-10H,3-4H2,1-2H3/b13-9-
• InChI Key: XFCRQHJQPWEBEY-LCYFTJDESA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CS3)I)OCC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CS3)I)OCC
• Molecular Formula: C18H16INO4S
• Molecular Weight: 469.3 g/mol

Description

4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one, also known as DIOT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one involves its ability to bind to DNA and induce oxidative stress, leading to apoptosis in cancer cells. 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation, such as topoisomerase II and protein kinase C.
Biochemical and Physiological Effects:
Studies have shown that 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one can induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has also been found to inhibit cancer cell proliferation and migration. In addition, 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has been shown to have low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one in lab experiments is its ability to selectively target cancer cells, making it a promising candidate for cancer treatment. 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one also has fluorescent properties, allowing for easy imaging and tracking in cells. However, one limitation of using 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one is its complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for research involving 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one. One area of interest is the development of 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one-based nanoparticles for targeted drug delivery. Additionally, further studies are needed to fully understand the mechanism of action of 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one and its potential applications in cancer treatment. Finally, research into the synthesis of 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one analogs may lead to the development of more effective compounds for scientific research.

Synthesis Methods

4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one can be synthesized through a multi-step process involving the reaction of 2-thienylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3,4-diethoxy-5-iodobenzaldehyde. The final step involves the reaction of the resulting product with urea to form 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one.

Scientific Research Applications

4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has been found to have potential applications in various scientific research areas, including cancer treatment, imaging, and drug delivery. Studies have shown that 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one can selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has also been used as a fluorescent probe for imaging purposes, as it emits a strong green fluorescence when excited with UV light. Additionally, 4-(3,4-diethoxy-5-iodobenzylidene)-2-(2-thienyl)-1,3-oxazol-5(4H)-one has been incorporated into nanoparticles for drug delivery, allowing for targeted and controlled release of drugs.